tert-butyl (2S)-2-[(aminooxy)methyl]azetidine-1-carboxylate

Specification

• Molecular Formula: C9H18N2O3
• Molecular Weight: 202.25 g/mol
• IUPAC Name: tert-butyl (2S)-2-(aminooxymethyl)azetidine-1-carboxylate
• Standard InChI: InChI=1S/C9H18N2O3/c1-9(2,3)14-8(12)11-5-4-7(11)6-13-10/h7H,4-6,10H2,1-3H3/t7-/m0/s1
• Standard InChI Key: ZFPYRTPACWKFOJ-ZETCQYMHSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H]1CON
• SMILES: CC(C)(C)OC(=O)N1CCC1CON
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC1CON

Introduction

tert-butyl (2S)-2-[(aminooxy)methyl]azetidine-1-carboxylate is a complex organic compound with a specific stereochemistry, indicated by the (2S) configuration. This compound is used in various scientific research applications due to its unique chemical properties. It is characterized by its molecular formula, C₉H₁₈N₂O₃, and a molecular weight of 202.25 g/mol.

Applications in Research

tert-butyl (2S)-2-[(aminooxy)methyl]azetidine-1-carboxylate is utilized in various research contexts due to its unique functional groups. The aminooxy group can form oxime bonds with carbonyl compounds, making it useful for chemical ligation reactions. Additionally, the tert-butyl ester can be easily cleaved under acidic conditions, which is beneficial in peptide synthesis and other organic transformations.

Synthesis and Handling

The synthesis of this compound typically involves the formation of the azetidine ring followed by the introduction of the aminooxy methyl group. The tert-butyl ester is often used as a protecting group for the carboxylic acid functionality during synthesis. Handling requires standard laboratory precautions, including the use of gloves and protective eyewear.